3-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-[(4-nitrophenyl)amino]-1-propanone

• IUPAC Name: 3-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-(4-nitroanilino)propan-1-one
• InChI: InChI=1S/C22H19ClN2O4/c1-29-20-12-4-16(5-13-20)22(26)14-21(15-2-6-17(23)7-3-15)24-18-8-10-19(11-9-18)25(27)28/h2-13,21,24H,14H2,1H3
• InChI Key: WYQBCCYUNHYXTC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CC(C2=CC=C(C=C2)Cl)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C22H19ClN2O4
• Molecular Weight: 410.8 g/mol

Description

3-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-[(4-nitrophenyl)amino]-1-propanone is a chemical compound that belongs to the class of β-keto amphetamines. It is commonly known as 4-CN-BINACA-ADB and is often used as a research chemical. This compound is a potent synthetic cannabinoid that has gained popularity in recent years due to its high affinity for CB1 and CB2 receptors in the central nervous system.

Mechanism of Action

The mechanism of action of 4-CN-BINACA-ADB involves its binding to CB1 and CB2 receptors in the central nervous system. This binding leads to the activation of the endocannabinoid system, which plays a crucial role in regulating various physiological and behavioral processes. The activation of CB1 receptors can lead to the inhibition of neurotransmitter release and the modulation of pain perception, while the activation of CB2 receptors can lead to the regulation of immune function and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-CN-BINACA-ADB are similar to those of other synthetic cannabinoids. This compound can produce a range of effects, including euphoria, relaxation, and altered perception of time and space. It can also lead to adverse effects such as anxiety, paranoia, and tachycardia. The long-term effects of 4-CN-BINACA-ADB on the central nervous system are not yet fully understood and require further research.

Advantages and Limitations for Lab Experiments

The advantages of using 4-CN-BINACA-ADB in lab experiments include its high potency and selectivity for CB1 and CB2 receptors. This compound can produce robust and reproducible effects, making it a valuable tool for studying the endocannabinoid system. However, the limitations of using 4-CN-BINACA-ADB in lab experiments include its potential for abuse and the lack of information on its long-term effects.

Future Directions

There are several future directions for research on 4-CN-BINACA-ADB. One area of research is the development of novel synthetic cannabinoids that have greater selectivity for CB1 and CB2 receptors. Another area of research is the investigation of the long-term effects of synthetic cannabinoids on the central nervous system. Additionally, studies are needed to determine the potential therapeutic applications of synthetic cannabinoids in the treatment of pain, inflammation, and other disorders. Finally, research is needed to develop effective strategies for preventing the abuse of synthetic cannabinoids.
Conclusion:
In conclusion, 4-CN-BINACA-ADB is a potent synthetic cannabinoid that has gained popularity in recent years due to its high affinity for CB1 and CB2 receptors in the central nervous system. This compound has been extensively used in scientific research to study the effects of synthetic cannabinoids on the endocannabinoid system. While 4-CN-BINACA-ADB has several advantages for lab experiments, it also has limitations and potential for abuse. Further research is needed to fully understand the biochemical and physiological effects of 4-CN-BINACA-ADB and to develop effective strategies for preventing its abuse.

Synthesis Methods

The synthesis of 4-CN-BINACA-ADB involves several steps that require specialized equipment and knowledge of organic chemistry. The first step involves the reaction of 4-chlorobenzaldehyde with 4-methoxyphenylacetonitrile in the presence of a catalyst to form 4-chloro-α-cyanostyrene. The next step involves the reaction of 4-chloro-α-cyanostyrene with 4-nitrobenzeneamine in the presence of a reducing agent to form 3-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-[(4-nitrophenyl)amino]-1-propanone.

Scientific Research Applications

4-CN-BINACA-ADB has been used extensively in scientific research to study the effects of synthetic cannabinoids on the central nervous system. It has been shown to have a high affinity for CB1 and CB2 receptors and can produce a range of physiological and behavioral effects. This compound has been used to study the role of the endocannabinoid system in pain, appetite, and mood regulation.